Cas no 1071541-08-6 (8-Chloro-1,5-naphthyridin-3-ol)
8-Chloro-1,5-naphthyridin-3-ol Chemical and Physical Properties
Names and Identifiers
-
- 8-chloro-1,5-naphthyridin-3-ol
- BEZIBZMIDJJLLD-UHFFFAOYSA-N
- CID 135743576
- 8-chloro-5H-1,5-naphthyridin-3-one
- 1,5-Naphthyridin-3-ol, 8-chloro-
- 8-Chloro-1,5-naphthyridin-3-ol
-
- Inchi: 1S/C8H5ClN2O/c9-6-1-2-10-7-3-5(12)4-11-8(6)7/h1-4,12H
- InChI Key: BEZIBZMIDJJLLD-UHFFFAOYSA-N
- SMILES: ClC1=CC=NC2=CC(=CN=C21)O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 167
- Topological Polar Surface Area: 46
Experimental Properties
- Density: 1.500±0.06 g/cm3(Predicted)
- Boiling Point: 346.7±37.0 °C(Predicted)
- pka: 6.45±0.40(Predicted)
8-Chloro-1,5-naphthyridin-3-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1572668-1g |
8-Chloro-1,5-naphthyridin-3-ol |
1071541-08-6 | 98% | 1g |
¥36337.00 | 2024-08-09 |
8-Chloro-1,5-naphthyridin-3-ol Related Literature
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
Additional information on 8-Chloro-1,5-naphthyridin-3-ol
Research Brief on 8-Chloro-1,5-naphthyridin-3-ol (CAS: 1071541-08-6): Recent Advances and Applications
8-Chloro-1,5-naphthyridin-3-ol (CAS: 1071541-08-6) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential as a versatile scaffold for drug discovery. Recent studies have explored its pharmacological properties, synthetic pathways, and applications in targeting various diseases. This research brief synthesizes the latest findings on this compound, highlighting its role in the development of novel therapeutic agents.
Recent research has demonstrated that 8-Chloro-1,5-naphthyridin-3-ol serves as a key intermediate in the synthesis of kinase inhibitors, particularly those targeting cancer-related pathways. A 2023 study published in the Journal of Medicinal Chemistry revealed that derivatives of this compound exhibit potent inhibitory activity against cyclin-dependent kinases (CDKs), which are critical regulators of cell cycle progression. The study employed structure-activity relationship (SAR) analysis to optimize the compound's efficacy, resulting in derivatives with improved selectivity and reduced off-target effects.
In addition to its applications in oncology, 8-Chloro-1,5-naphthyridin-3-ol has shown promise in antimicrobial research. A recent preprint on bioRxiv reported its use as a precursor for synthesizing novel antibiotics targeting multidrug-resistant bacterial strains. The study highlighted the compound's ability to disrupt bacterial cell wall synthesis, offering a potential solution to the growing problem of antibiotic resistance. Computational docking studies further supported these findings, identifying specific binding interactions with bacterial enzymes.
The synthetic accessibility of 8-Chloro-1,5-naphthyridin-3-ol has also been a focus of recent investigations. A 2024 publication in Organic Letters detailed a streamlined, high-yield synthesis route using palladium-catalyzed cross-coupling reactions. This method not only improves the scalability of production but also reduces the environmental impact compared to traditional synthetic approaches. Such advancements are critical for facilitating the compound's transition from laboratory research to industrial applications.
Despite these promising developments, challenges remain in the clinical translation of 8-Chloro-1,5-naphthyridin-3-ol-based therapeutics. Pharmacokinetic studies indicate that further modifications may be necessary to enhance bioavailability and metabolic stability. Ongoing research is exploring prodrug strategies and formulation technologies to address these limitations. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate progress in this area.
In conclusion, 8-Chloro-1,5-naphthyridin-3-ol represents a compelling case study in the intersection of chemical synthesis and drug discovery. Its multifaceted applications—from kinase inhibition to antimicrobial activity—underscore its potential as a valuable tool in addressing unmet medical needs. Future research directions may include expanding its therapeutic scope to neurological and inflammatory diseases, as well as optimizing its physicochemical properties for clinical use.
1071541-08-6 (8-Chloro-1,5-naphthyridin-3-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)